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Compound of Interest

Compound Name: AMXT-1501 tetrahydrochloride

Cat. No.: B8081543

AMXT-1501 tetrahydrochloride, a polyamine transport inhibitor under investigation for cancer
therapy, is classified as a non-hazardous substance.[1] Despite this classification, adherence to
standard laboratory safety protocols is essential to ensure a safe working environment for all
personnel. This guide provides detailed procedures for the proper handling and disposal of
AMXT-1501 tetrahydrochloride, designed for researchers, scientists, and drug development
professionals.

Physical and Chemical Properties

Property Value
Formula Cs32H72ClaNeO2
Molecular Weight 714.77 g/mol
CAS Number 2444815-84-1

Data sourced from MedChemExpress Safety
Data Sheet[1]

Handling and Storage

Precautions for Safe Handling:

e Avoid inhalation of dust and aerosols.[1]
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e Prevent contact with skin and eyes.[1]

» Utilize in areas with adequate exhaust ventilation.[1]

Recommended Storage:

o Store in a cool, well-ventilated area with the container tightly sealed.[1]

e Protect from direct sunlight and sources of ignition.[1]

e Recommended storage temperature is 4°C, sealed and protected from moisture and light.[1]

e For solutions in solvent, store at -80°C for up to 6 months or -20°C for up to 1 month, sealed
and away from moisture and light.[1][2]

Disposal Procedures

While AMXT-1501 tetrahydrochloride is not classified as a hazardous substance, it is
imperative to follow local, state, and federal regulations for the disposal of chemical waste.

Step-by-Step Disposal Protocol:

o Consult Local Regulations: Before initiating disposal, consult your institution's Environmental
Health and Safety (EHS) office for specific guidelines on non-hazardous chemical waste
disposal.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat, when handling the material for disposal.

e \Waste Collection:

o Solid Waste: Collect unadulterated solid AMXT-1501 tetrahydrochloride in a clearly
labeled, sealed container designated for non-hazardous chemical waste.

o Liquid Waste (Solutions): Collect solutions containing AMXT-1501 tetrahydrochloride in
a compatible, sealed, and clearly labeled waste container. Do not mix with hazardous
waste streams unless explicitly permitted by your institution's EHS guidelines.
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o Labeling: Clearly label the waste container with "AMXT-1501 tetrahydrochloride" and
indicate that it is "non-hazardous chemical waste."

o Storage Pending Disposal: Store the waste container in a designated, secure area away
from incompatible materials until it can be collected by your institution's waste management

service.

Experimental Workflow & Logical Relationships
Disposal Workflow for AMXT-1501 Tetrahydrochloride

The following diagram outlines the decision-making process for the proper disposal of AMXT-
1501 tetrahydrochloride.
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Disposal Workflow for AMXT-1501 Tetrahydrochloride

Start: AMXT-1501 Tetrahydrochl@

Consult Institutional EHS Guidelines

Classified as Hazardous?

No (Per SDS)

Dispose as Non-Hazardous Chemical Waste Follow Hazardous Waste Disposal Protocol

Wear Appropriate PPE

l

Collect in Labeled, Sealed Container

:

Store in Designated Area for Pickup

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal decision workflow for AMXT-1501 tetrahydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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